Cas no 2034440-17-8 (N'-(3-fluorophenyl)-N-{2-[5-(1-hydroxyethyl)thiophen-2-yl]ethyl}ethanediamide)

• Product Name: N'-(3-fluorophenyl)-N-{2-[5-(1-hydroxyethyl)thiophen-2-yl]ethyl}ethanediamide
• CAS No: 2034440-17-8
• MF: C₁₆H₁₇FN₂O₃S
• MW: 336.381186246872
• CID: 5552559
• Update Time: 2025-09-28

N'-(3-fluorophenyl)-N-{2-[5-(1-hydroxyethyl)thiophen-2-yl]ethyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(3-fluorophenyl)-N-[2-[5-(1-hydroxyethyl)thiophen-2-yl]ethyl]oxamide
• N'-(3-fluorophenyl)-N-{2-[5-(1-hydroxyethyl)thiophen-2-yl]ethyl}ethanediamide

• Inchi： 1S/C16H17FN2O3S/c1-10(20)14-6-5-13(23-14)7-8-18-15(21)16(22)19-12-4-2-3-11(17)9-12/h2-6,9-10,20H,7-8H2,1H3,(H,18,21)(H,19,22)
• InChI Key： YNWOKMYLDZSFHZ-UHFFFAOYSA-N
• SMILES： C(NCCC1SC(C(O)C)=CC=1)(=O)C(NC1=CC=CC(F)=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-(3-fluorophenyl)-N-{2-[5-(1-hydroxyethyl)thiophen-2-yl]ethyl}ethanediamide

Comprehensive Overview of N'-(3-fluorophenyl)-N-{2-[5-(1-hydroxyethyl)thiophen-2-yl]ethyl}ethanediamide (CAS No. 2034440-17-8)

The compound N'-(3-fluorophenyl)-N-{2-[5-(1-hydroxyethyl)thiophen-2-yl]ethyl}ethanediamide, identified by its CAS No. 2034440-17-8, is a sophisticated organic molecule that has garnered significant attention in the fields of medicinal chemistry and material science. Its unique structural features, including a fluorophenyl moiety and a hydroxyethyl-thiophene subunit, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets, such as enzymes and receptors.

In recent years, the demand for fluorinated compounds like N'-(3-fluorophenyl)-N-{2-[5-(1-hydroxyethyl)thiophen-2-yl]ethyl}ethanediamide has surged, driven by their enhanced stability and bioavailability. This trend aligns with the growing focus on precision medicine and targeted drug delivery systems, where fluorination plays a critical role in improving pharmacokinetic properties. The compound's thiophene ring further enhances its versatility, making it a valuable building block in the synthesis of heterocyclic pharmaceuticals.

One of the most frequently searched questions in the scientific community is: "What are the applications of fluorinated thiophene derivatives in drug discovery?" This compound provides a compelling answer, as its structure is optimized for molecular interactions and binding affinity. Its hydroxyethyl group also introduces potential for hydrogen bonding, a key factor in drug-receptor interactions. These attributes make it a subject of ongoing research in cancer therapeutics and neurodegenerative disease studies.

From a synthetic chemistry perspective, CAS No. 2034440-17-8 exemplifies the convergence of green chemistry and sustainable synthesis. Researchers are exploring eco-friendly methods to produce such complex molecules, reducing reliance on hazardous reagents. This aligns with the broader industry shift toward environmentally benign processes, a topic frequently queried in AI-driven literature searches.

In material science, the compound's conjugated system (due to the thiophene and phenyl rings) offers intriguing possibilities for organic electronics. Its potential use in OLEDs (organic light-emitting diodes) and sensors is under investigation, reflecting the interdisciplinary nature of modern chemical research. Searches for "thiophene-based materials for optoelectronics" often highlight derivatives like this one.

Quality control and analytical characterization of N'-(3-fluorophenyl)-N-{2-[5-(1-hydroxyethyl)thiophen-2-yl]ethyl}ethanediamide are critical for its adoption in high-value applications. Techniques such as HPLC, NMR, and mass spectrometry are routinely employed to ensure purity and structural integrity. This emphasis on quality assurance resonates with industry standards and regulatory requirements, a common concern among pharmaceutical manufacturers.

In summary, CAS No. 2034440-17-8 represents a nexus of innovation across multiple disciplines. Its structural complexity, combined with its fluorine and thiophene functionalities, positions it as a molecule of enduring interest. As research continues to uncover its full potential, this compound is likely to remain a focal point in discussions about advanced chemical synthesis, drug development, and next-generation materials.